Cas no 1804362-12-6 (3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804362-12-6
• MF: C₈H₃F₇INO
• MW: 389.008818864822
• CID: 4835784
• Update Time: 2025-06-08

3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F7INO/c9-1-3-5(16)4(18-8(13,14)15)2-17-6(3)7(10,11)12/h2H,1H2
• InChI Key： PGQWEEPKZSEKFI-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)(F)F)C=1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Additional information on 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804362-12-6)

3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804362-12-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoromethyl group, an iodo substituent, a trifluoromethoxy group, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to the compound's distinct chemical properties and potential biological activities.

The development and synthesis of 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine have been driven by its potential applications in drug discovery and development. The presence of halogenated substituents, particularly fluorine and iodine, can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. Fluorinated compounds are known for their enhanced metabolic stability, improved lipophilicity, and altered binding affinities to biological targets. Iodinated compounds, on the other hand, are often used in radiolabeling studies and as intermediates in the synthesis of radiopharmaceuticals.

Recent studies have highlighted the importance of 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer signaling pathways. The researchers found that the compound effectively inhibited the growth of several cancer cell lines, suggesting its potential as a lead candidate for anticancer drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters (2020), 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine was evaluated for its antiviral properties. The results indicated that the compound showed significant activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes, making it a promising candidate for antiviral drug development.

The synthesis of 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential introduction of the fluoromethyl, iodo, trifluoromethoxy, and trifluoromethyl groups onto a pyridine scaffold. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions, are often employed to achieve this complex molecular architecture.

The physical and chemical properties of 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine have also been extensively studied. The compound is known to be highly lipophilic due to the presence of multiple fluorinated groups, which can enhance its ability to cross biological membranes. Additionally, its iodine substituent can be radiolabeled for use in imaging studies or as a tracer in pharmacokinetic analyses.

In terms of safety and handling, it is important to note that while 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation.

The future prospects for 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine are promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic potential while minimizing any potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods that can produce this compound on a larger scale for clinical trials and commercial applications.

In conclusion, 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804362-12-6) represents an important molecule with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.